3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
CAS No.:
Cat. No.: VC16325439
Molecular Formula: C21H26N4O4S2
Molecular Weight: 462.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H26N4O4S2 |
|---|---|
| Molecular Weight | 462.6 g/mol |
| IUPAC Name | (5Z)-3-butyl-5-[[2-[2-(2-hydroxyethoxy)ethylamino]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
| Standard InChI | InChI=1S/C21H26N4O4S2/c1-3-4-8-25-20(28)16(31-21(25)30)13-15-17(22-7-11-29-12-10-26)23-18-14(2)6-5-9-24(18)19(15)27/h5-6,9,13,22,26H,3-4,7-8,10-12H2,1-2H3/b16-13- |
| Standard InChI Key | ZSUZVYPXWGFOON-SSZFMOIBSA-N |
| Isomeric SMILES | CCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)NCCOCCO)/SC1=S |
| Canonical SMILES | CCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)NCCOCCO)SC1=S |
Introduction
Structural Features and Similar Compounds
Compounds with similar structures to the one often exhibit significant biological activities due to their heterocyclic components. For instance, compounds like 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(tetrahydro-2-furanylmethyl)amino]-4H-pyrido[1,2-A]pyrimidin-4-one and 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2,6-dimethyl-4-morpholinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one have been studied for their potential in medicinal chemistry.
Similar Compounds Table
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(tetrahydro-2-furanylmethyl)amino]-4H-pyrido[1,2-A]pyrimidin-4-one | Not specified | Contains a tetrahydro-2-furanylmethyl group |
| 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2,6-dimethyl-4-morpholinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one | C23H28N4O3S2 | Features a morpholinyl group |
| 3-[(Z)-(3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one | C18H24N4O2S | Incorporates a sec-butyl and piperazinyl group |
Biological Activities and Potential Applications
Compounds with similar structures have shown promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Their unique structures allow them to interact with specific molecular targets such as enzymes or receptors, potentially leading to various therapeutic effects. Detailed studies on their pharmacodynamics and pharmacokinetics are necessary to fully understand their mechanisms of action and potential applications in drug development.
Safety and Handling
While specific safety data for the compound is not available, similar compounds may pose risks such as skin and eye irritation, as indicated by safety warnings for related chemicals . Handling such compounds requires appropriate protective measures to minimize exposure risks.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume